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Compound of Interest

Compound Name: Bornyl isovalerate

Cat. No.: B12661731 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the responsible management and disposal of chemical waste are paramount to ensuring

personnel safety and environmental protection. This guide provides a comprehensive, step-by-

step procedure for the proper disposal of bornyl isovalerate, reinforcing a culture of safety

that extends beyond the product's application.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to understand the properties of bornyl
isovalerate and to handle it in a controlled environment. While not classified as hazardous

under Regulation (EC) No 1272/2008, it is prudent to treat it as a chemical requiring careful

handling.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[1]

Hand Protection: Use chemical-resistant gloves tested according to standards like EN 374.

[1]

Clothing: Wear a standard laboratory coat.

Ventilation: Always handle bornyl isovalerate in a well-ventilated area, such as a chemical

fume hood.[1]
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Handling:

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in work areas.[1]

Wash hands thoroughly after handling.[1]

Keep the chemical away from heat, sparks, and open flames as it is a combustible material.

[3][4]

Physical and Chemical Properties
Understanding the quantitative properties of bornyl isovalerate is essential for its safe

management.

Property Value

Flash Point 110.00 °C (230.00 °F)[2]

Vapor Pressure 0.12 mmHg @ 25.00 °C[2]

Specific Gravity 0.943 to 0.955 @ 25.00 °C[2]

Molecular Formula C₁₅H₂₆O₂

CAS Number 76-50-6[1]

Step-by-Step Disposal Protocol
The disposal of any chemical, regardless of its hazard classification, must comply with federal,

state, and local regulations. The U.S. Environmental Protection Agency (EPA) regulates

hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5][6][7]

Generators are responsible for determining if their waste is hazardous.[5][7] The following

procedure provides a framework for compliant disposal.

Step 1: Waste Characterization
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Consult your institution's Environmental Health and Safety (EHS) office and the Safety Data

Sheet (SDS) to determine if the waste bornyl isovalerate must be managed as a hazardous

waste according to local and federal regulations.[5][8]

Due to its nature as a laboratory chemical, it is best practice to manage it through your

institution's chemical waste program.

Step 2: Waste Collection

Collect waste bornyl isovalerate, including any contaminated materials from spills, in a

dedicated waste container.[9]

Do not mix it with other waste streams unless explicitly permitted by your EHS department.

Incompatible wastes must be stored separately.[10]

Crucially, do not dispose of bornyl isovalerate down the sink or in the regular trash.[4][10]

This can lead to environmental contamination and non-compliance with regulations.

Step 3: Container Selection and Labeling

Use a container that is in good condition, leak-proof, and chemically compatible with bornyl
isovalerate.

Securely close the container when not adding waste.

Label the container clearly. The label should include:

The words "Hazardous Waste" (or as required by your institution).

The full chemical name: "Waste Bornyl Isovalerate".

The composition and approximate concentration of the contents.

Relevant hazard information (e.g., "Combustible," "Irritant").

The date accumulation started.

Step 4: On-Site Storage
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Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The storage area should be secure, under the control of laboratory personnel, and away

from drains or incompatible materials.[9][10]

Step 5: Arrange for Final Disposal

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

schedule a pickup for the waste container.[9]

Follow their specific procedures for waste hand-off and documentation.

Spill Management
In the event of a spill, immediate and correct action is critical to prevent exposure and

environmental release.

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure it is well-

ventilated.[9]

Control Ignition Sources: Remove all sources of ignition from the area.

Contain and Absorb: Use an inert, non-combustible absorbent material (e.g., vermiculite,

sand) to contain and absorb the spill.

Collect Waste: Carefully scoop or sweep the absorbed material into a designated, labeled

waste container for proper disposal.[9]

Decontaminate: Clean the spill area as appropriate.

Report: Report the spill to your laboratory supervisor and EHS department, following

institutional protocols.
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Bornyl Isovalerate Disposal Workflow
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Caption: Logical workflow for the safe disposal of bornyl isovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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